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Compound of Interest

Compound Name: Coronene-d12

Cat. No.: B580172 Get Quote

Audience: Researchers, scientists, and drug development professionals involved in

environmental analysis and analytical chemistry.

Introduction
Coronene-d12 is the deuterated form of coronene, a polycyclic aromatic hydrocarbon (PAH).

Due to its structural similarity to native PAHs and its distinct mass spectrometric signature,

Coronene-d12 is an excellent internal standard for the quantitative analysis of PAHs in various

environmental matrices.[1][2][3] Accurate preparation of standard solutions is critical for

achieving reliable and reproducible results in chromatographic methods such as Gas

Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS).[3][4] This application note provides a detailed protocol for the

preparation of Coronene-d12 standard solutions.

Physicochemical Data
A summary of the key physicochemical properties of Coronene-d12 is provided in Table 1.
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Property Value Reference

Chemical Formula C₂₄D₁₂

Molecular Weight 312.43 g/mol

CAS Number 16083-32-2

Appearance Yellow solid

Purity ≥97%

Solubility (at 25 °C)

Very soluble in benzene,

toluene, hexane, and

chloroform. Sparingly soluble

in ethanol. Very low solubility

in water (0.14 µg/L).

Storage

Store at room temperature,

protected from light and

moisture.

Experimental Protocol
This protocol describes the preparation of a stock standard solution and a series of working

standard solutions of Coronene-d12.

Materials and Equipment
Coronene-d12 (neat solid, ≥97% purity)

Toluene (or Benzene), HPLC or analytical grade

10 mL volumetric flask (Class A)

1 mL, 2 mL, 5 mL volumetric pipettes (Class A)

10 mL volumetric flasks (Class A) for working standards

Analytical balance (readability ± 0.01 mg)
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Glass vials with PTFE-lined caps

Ultrasonic bath

Safety Precautions
Coronene-d12 is a polycyclic aromatic hydrocarbon and should be handled with care. It is

classified as a potential carcinogen.

Toluene and benzene are flammable and toxic. All handling of these chemicals should be

performed in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety glasses, a lab coat, and appropriate

chemical-resistant gloves, should be worn at all times.

Preparation of Stock Standard Solution (100 µg/mL)
Accurately weigh approximately 1.0 mg of Coronene-d12 neat solid using an analytical

balance. Record the exact weight.

Quantitatively transfer the weighed Coronene-d12 to a 10 mL Class A volumetric flask.

Add a small amount of toluene to the flask to dissolve the solid. Use an ultrasonic bath for a

few minutes to ensure complete dissolution.

Once completely dissolved, bring the solution to the mark with toluene.

Cap the flask and invert it several times to ensure homogeneity.

Calculate the exact concentration of the stock solution based on the actual weight of

Coronene-d12 used.

Calculation for Stock Solution Concentration:

Concentration (µg/mL) = (Weight of Coronene-d12 (mg) / Volume of flask (mL)) * 1000

Example: If 1.05 mg of Coronene-d12 is dissolved in 10 mL of toluene, the concentration is

105 µg/mL.
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Preparation of Working Standard Solutions
A series of working standard solutions can be prepared by serial dilution of the stock solution.

The following table outlines a suggested dilution scheme to prepare five working standards.

Working Standard
ID

Volume of Stock or
Higher Standard to
Dilute (mL)

Final Volume (mL)
Final
Concentration
(µg/mL)

WS-1
1.0 mL of Stock

Solution
10 10.0

WS-2 5.0 mL of WS-1 10 5.0

WS-3 2.0 mL of WS-1 10 2.0

WS-4 1.0 mL of WS-1 10 1.0

WS-5 0.5 mL of WS-1 10 0.5

Procedure for preparing WS-1 (10.0 µg/mL):

Pipette 1.0 mL of the stock solution into a 10 mL volumetric flask.

Dilute to the mark with toluene.

Cap and invert the flask several times to mix thoroughly.

Repeat this process for the remaining working standards using the appropriate volumes as

detailed in the table.

Storage and Stability
Store the stock and working standard solutions in amber glass vials with PTFE-lined caps at

room temperature, protected from light. While specific stability data is not extensively

published, it is good practice to prepare fresh working solutions regularly and to monitor the

stock solution for any signs of precipitation or degradation.

Experimental Workflow
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The following diagram illustrates the workflow for the preparation of Coronene-d12 standard

solutions.

Preparation of Stock Solution

Preparation of Working Standards

Storage

Weigh ~1.0 mg of
Coronene-d12 (neat)

Dissolve in Toluene
in a 10 mL Volumetric Flask

Ultrasonicate to
ensure complete dissolution

Bring to volume with Toluene

Stock Solution
(~100 µg/mL)

Pipette appropriate volume
of Stock Solution

Dilute with Toluene in
a 10 mL Volumetric Flask

Working Standards
(e.g., 0.5 - 10 µg/mL)

Store in amber vials
at room temperature
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Click to download full resolution via product page

Caption: Workflow for the preparation of Coronene-d12 standard solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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